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Compound of Interest

Compound Name: Phenyl thiocyanate

Cat. No.: B1265560

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety hazards associated with
phenyl isothiocyanate (PITC) in a laboratory setting. It is intended to equip researchers,
scientists, and drug development professionals with the necessary knowledge to handle this
chemical safely and mitigate potential risks. This document summarizes key quantitative data,
outlines detailed experimental protocols for safe handling and emergency response, and
provides a logical workflow for risk assessment.

Core Hazard and Property Data

Phenyl isothiocyanate is a combustible liquid that is toxic, corrosive, and a sensitizer.[1] It is
crucial to have a thorough understanding of its properties to ensure safe handling. The
following table summarizes the key quantitative data for PITC.
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Property Value Reference(s)
Chemical Formula C7HsNS
Molecular Weight 135.19 g/mol
Appearance Colorless to pale yellow liquid [2]
Odor Pungent, mustard-like
Boiing Point 221 °C (429.8 °F) at 760
mmHg
Melting Point -21 °C (-5.8 °F)
Flash Point 87 °C (188.6 °F)
Density Approximately 1.13 g/cm3 [3]

Vapor Pressure

0.17 mmHg at 20 °C

Solubility

Insoluble in water; soluble in

alcohol and ether.[4]

[4]

Acute Toxicity (Oral)

LD50 (mouse): 87 mg/kg[2][5]

[2](5]

Acute Toxicity (Inhalation)

No specific LC50 data
available in the reviewed
sources, but it is considered

harmful if inhaled and can

cause respiratory tract irritation

and sensitization.[6]

[6]

Acute Toxicity (Dermal)

No specific LD50 data
available in the reviewed
sources, but it is considered

harmful if absorbed through

the skin and can cause severe

irritation and burns.

Occupational Exposure Limits

No established Permissible
Exposure Limit (PEL),

Recommended Exposure Limit

(REL), or Threshold Limit

[2]
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Value (TLV) by OSHA, NIOSH,
or ACGIH has been found.[2]

Health and Safety Hazards

Phenyl isothiocyanate poses significant health risks upon exposure. It is classified as toxic if
swallowed, inhaled, or absorbed through the skin. It is also corrosive and can cause severe
burns to the skin and eyes. PITC is a lachrymator, meaning it can cause tearing.[2]
Furthermore, it is a sensitizer and may cause allergic reactions upon skin contact or inhalation,
which can lead to asthma-like symptoms upon re-exposure.[6] There is also a possible risk of
harm to the unborn child.

Experimental Protocols for Safe Handling

Due to the hazardous nature of PITC, strict adherence to safety protocols is mandatory. The
following sections detail the necessary procedures for handling, storage, and emergency
situations.

Personal Protective Equipment (PPE)

Appropriate PPE is the primary line of defense against exposure to PITC. The following should
be worn at all times when handling the chemical:

o Eye and Face Protection: Chemical splash goggles and a face shield are required.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) to
prevent skin contact.[3]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.

o Respiratory Protection: All work with PITC must be conducted in a certified chemical fume
hood.[2] If exposure limits are exceeded or if irritation is experienced, a NIOSH/MSHA-
approved respirator should be used.

Handling and Storage
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Handling: Always handle PITC within a chemical fume hood to avoid inhalation of vapors.[2]
Avoid contact with eyes, skin, and clothing. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep
away from sources of ignition, heat, and incompatible substances such as strong oxidizing
agents and acids.

Spill and Waste Management

Spills: In the event of a spill, evacuate the area and remove all ignition sources. Wear
appropriate PPE, including respiratory protection.[1] Absorb the spill with an inert, non-
combustible material like sand or vermiculite. Place the absorbed material into a suitable,
closed container for disposal.

Waste Disposal: Phenyl isothiocyanate and any contaminated materials should be disposed
of as hazardous waste in accordance with federal, state, and local regulations.

First Aid and Emergency Procedures

In case of exposure, immediate action is critical.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area
with soap and plenty of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them a cupful of water to drink. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.

Risk Assessment and Handling Workflow

A systematic approach to risk assessment is crucial before commencing any work with phenyl

isothiocyanate. The following diagram illustrates a logical workflow for this process.
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Caption: Risk assessment and safe handling workflow for phenyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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